molecular formula C14H14 B1265500 2,3'-Dimethylbiphenyl CAS No. 611-43-8

2,3'-Dimethylbiphenyl

Cat. No. B1265500
CAS RN: 611-43-8
M. Wt: 182.26 g/mol
InChI Key: UZQLBACCROFUKQ-UHFFFAOYSA-N
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Description

2,3’-Dimethylbiphenyl is an organic compound with the molecular formula C14H14. It is a derivative of biphenyl, where two hydrogen atoms are replaced by two methyl groups .


Molecular Structure Analysis

The molecular structure of 2,3’-Dimethylbiphenyl consists of two benzene rings connected by a single bond, with two methyl groups attached to the 2nd and 3rd carbon atoms of one of the benzene rings .


Physical And Chemical Properties Analysis

The physical and chemical properties of 2,3’-Dimethylbiphenyl include its normal boiling temperature, critical temperature, critical pressure, and density . More specific values were not found in the search results.

Scientific Research Applications

1. Thermophysical Property Data Analysis

  • Methods : The data is generated through dynamic data analysis, as implemented in the NIST ThermoData Engine software package .

2. Nanomaterials Research

  • Methods : The as-prepared co-doped N/Ag carbon dot (CD NAg) has strong catalysis of H2O2 oxidation of DBD. It forms an oxidation product (DBD ox) with surface-enhanced Raman scattering (SERS) activity at 1605 cm−1 in the silver nanosol substrate .

properties

IUPAC Name

1-methyl-2-(3-methylphenyl)benzene
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InChI

InChI=1S/C14H14/c1-11-6-5-8-13(10-11)14-9-4-3-7-12(14)2/h3-10H,1-2H3
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InChI Key

UZQLBACCROFUKQ-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=CC=C1)C2=CC=CC=C2C
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Molecular Formula

C14H14
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DSSTOX Substance ID

DTXSID30209983
Record name 1,1'-Biphenyl, 2,3'-dimethyl-
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Molecular Weight

182.26 g/mol
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Product Name

2,3'-Dimethylbiphenyl

CAS RN

611-43-8
Record name 2,3′-Dimethyl-1,1′-biphenyl
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Record name 2,3'-DIMETHYLBIPHENYL
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Retrosynthesis Analysis

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Citations

For This Compound
144
Citations
R Alexander, SJ Fisher, RI Kagi - Organic geochemistry, 1988 - Elsevier
The rate constants of the cyclisation reaction of 2,3-dimethylbiphenyl to give 1-methylfluorene under non-catalytic conditions have been obtained at five temperatures between 460 and …
Number of citations: 31 www.sciencedirect.com
MP Hartshorn, MC Judd, RJ Martyn… - Australian Journal of …, 1990 - CSIRO Publishing
Reaction of 3,4,5-trimethylbiphenyl (1) with nitrogen dioxide gives four mononitro compounds (3)-(6) and three dinitro compounds (7)-(9). Similar reaction of 2,3,4-trimethylbiphenyl (2) …
Number of citations: 2 www.publish.csiro.au
R Alexander, RI Kagi, E Toh, W Van Bronswijk - 1988 - archives.datapages.com
Palaeogeothermal gradients have been inferred for three sedimentary sequences on the North West Shelf, by detailed examination of the relative concentrations of aromatic …
Number of citations: 13 archives.datapages.com
G Rainis, W Ternes - Journal of agricultural and food chemistry, 2014 - ACS Publications
The aim of this study was to investigate the oxidation products of p-cymene-2,3-diol, a major antioxidative constituent of thyme ( Thymus vulgaris L.). Although a dimeric form of p-cymene…
Number of citations: 9 pubs.acs.org
PA Dudley, MW Noall, DM Desiderio - Analytical Chemistry, 1973 - ACS Publications
Diazotized 4-nitro-m-toluidine when coupled with toluene yields a mixture of dimethyl positional isomers of 2'-, 3'-, or 4'-dimethyl-4-nitrobiphenyl. The 2', 3-dimethyl-4-nifro-biphenyl …
Number of citations: 3 pubs.acs.org
IL Kotlyarevskii, MS Shvartsberg, SF Vasilevskii… - Bulletin of the Academy …, 1966 - Springer
… The syntheses and oxidative polycondensations of 1 1 ,2 4 -diethynyl-1 2 ,2 3 -dimethylbiphenyl, 1 1 ,4 4 -diethynyl-1 2 , 2 3 ,3 2 ,4 3 -tetramethyl-p-quaterphenyl, and 4-ethynyl-4′-p-…
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O Abiodun - FUPRE Journal of Scientific and Industrial …, 2017 - journal.fupre.edu.ng
Crude oils from the Northern and offshore Niger Delta basin, Nigeria have been characterized by gas chromatography-mass spectrometry (GC-MS) in terms of their thermal maturity, …
Number of citations: 7 journal.fupre.edu.ng
BO Abiodun, OM Bello, UA Uduma - ChemSearch Journal, 2018 - ajol.info
Source rocks from the offshore Niger Delta basin, Nigeria have been analyzed by gas chromatography-mass spectrometry (GC-MS) in terms of their thermal maturity, based on the …
Number of citations: 6 www.ajol.info
AA Samarov, SP Verevkin - The Journal of Chemical Thermodynamics, 2022 - Elsevier
Derivatives of biphenyls, namely mono-, di- and tert- methyl substituted biphenyls, can be considered as promising hydrogen carriers. The absolute vapour pressures of nine methyl-…
Number of citations: 11 www.sciencedirect.com
P Kovacic, ST Morneweck, HC Volz - The Journal of Organic …, 1963 - ACS Publications
Support for the proposed scheme was obtained by carrying out themethylcyclohexane-ferric chloride reaction in chlorobenzene. Our objective was to trap intermediates such as I, II, or III…
Number of citations: 11 pubs.acs.org

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